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Compound of Interest

Compound Name: SHR902275

Cat. No.: B12411302

For researchers, scientists, and drug development professionals, the safe handling and
disposal of investigational compounds like SHR902275 are paramount to maintaining a safe
laboratory environment and ensuring regulatory compliance. Although a specific Safety Data
Sheet (SDS) for SHR902275 is not publicly available, its nature as a potent, selective RAF
inhibitor for cancer research necessitates that it be treated with the highest level of warning as
a cytotoxic agent.[1][2] This guide provides a procedural framework for the proper disposal of
SHR902275 based on its chemical properties and general best practices for cytotoxic waste
management.

Key Chemical and Physical Properties of SHR902275

A summary of the known quantitative data for SHR902275 is presented below. These details
are critical for understanding the compound's nature and for the proper maintenance of safety
and disposal records.
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Property Value

Molecular Formula C26H23F3N404
Molecular Weight 512.48 g/mol

Target Raf Kinase

Pathway MAPK/ERK Pathway
ICso c-Raf 1.6nM

ICs0 BRAFV600E 5.7nM

ICso BRAFWT 10 nM

This table summarizes the key chemical and
biological properties of SHR902275.[2]

Standard Operating Procedure for SHR902275
Disposal

The following step-by-step process outlines the recommended procedure for the safe disposal
of SHR902275 and any contaminated materials. This protocol is based on established
guidelines for the disposal of cytotoxic and chemotherapeutic waste.

Experimental Protocol: Waste Segregation and Disposal

« Initial Segregation: At the point of generation, all waste contaminated with SHR902275 must
be segregated from other laboratory waste streams. This includes, but is not limited to:

o

Unused or expired SHR902275.

[¢]

Contaminated personal protective equipment (PPE) such as gloves, lab coats, and safety
goggles.

[¢]

Contaminated lab supplies, including vials, pipette tips, and culture flasks.

[¢]

Solutions containing SHR902275.
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o Any sharps, such as needles or blades, that have come into contact with the compound.

o Waste Containment:

o Solid Waste: Place all non-sharp, solid waste contaminated with SHR902275 into a
designated, leak-proof, and clearly labeled container.[3] These containers should be lined
with a heavy-duty plastic bag (e.g., 4-mil polyethylene or 2-mil polypropylene) and marked
with the cytotoxic hazard symbol.[3]

o Liquid Waste: Aqueous solutions containing SHR902275 should be collected in a sealed,
leak-proof container. Non-flammable aqueous liquids are preferred for this method of
containment.[4] The container must be clearly labeled as "Cytotoxic Waste" and include
the name of the compound.

o Sharps Waste: All contaminated sharps must be immediately placed into a puncture-
resistant sharps container that is also labeled with the cytotoxic hazard symbol.[3]

» Labeling and Documentation: Every waste container must be clearly labeled with "Cytotoxic
Waste" and "SHR902275." Maintain a detailed log of the waste, including the date, quantity,
and nature of the discarded material.[4]

o Storage: Store all SHR902275 waste in a designated, secure, and well-ventilated area with
restricted access, away from general laboratory traffic.[4] Ensure that incompatible materials
are not stored together.[4]

» Final Disposal: Arrange for the collection and disposal of the cytotoxic waste through a
licensed hazardous waste management company. Do not dispose of SHR902275 waste
through standard laboratory or municipal waste streams. All waste must be transported to a
permitted hazardous waste disposal facility.[3]

Visualizing the Disposal Workflow

To further clarify the proper disposal procedure for SHR902275, the following diagram
illustrates the decision-making process and necessary steps for waste segregation and
containment.
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Caption: Workflow for the proper segregation and disposal of SHR902275 waste.

This guide provides a foundational understanding of the necessary precautions and procedures
for the disposal of SHR902275. Always consult your institution's Environmental Health and
Safety (EHS) department for specific guidelines and requirements.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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